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Compound of Interest

Compound Name: Aclarubicin Hydrochloride

Cat. No.: B015226 Get Quote

Topic: Preparation of Aclarubicin Hydrochloride
Stock Solution in Dimethyl Sulfoxide (DMSO)
Audience: Researchers, scientists, and drug development professionals.

Introduction
Aclarubicin Hydrochloride, also known as Aclacinomycin A Hydrochloride, is a potent

anthracycline antibiotic with significant antitumor properties.[1][2] Primarily used in the research

and treatment of hematologic malignancies like acute myeloid leukemia (AML), it functions

through a multi-faceted mechanism.[1][2] This includes DNA intercalation, inhibition of

topoisomerase I and II, generation of reactive oxygen species (ROS), and induction of cell

cycle arrest, all of which culminate in apoptosis or programmed cell death.[1] Due to its

hydrophobic nature, Aclarubicin Hydrochloride is sparingly soluble in aqueous solutions,

necessitating the use of an organic solvent like Dimethyl Sulfoxide (DMSO) for the preparation

of stock solutions for in vitro studies. This document provides a detailed protocol for the

preparation, storage, and handling of Aclarubicin Hydrochloride stock solutions in DMSO.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for Aclarubicin
Hydrochloride.
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Parameter Value Source(s)

Molecular Formula C₄₂H₅₄ClNO₁₅

Molecular Weight 848.33 g/mol

Solubility in DMSO
≥ 125 mg/mL (approx. 147.35

mM)

25 mg/mL

Recommended Stock Conc. 10 mM

Storage Temperature -20°C or -80°C

Short-term Stability (in DMSO) 1 month at -20°C

Long-term Stability (in DMSO) 6 months at -80°C

Experimental Protocols
Materials and Equipment

Aclarubicin Hydrochloride powder (CAS: 75443-99-1)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Optional: Water bath or sonicator

Protocol for Preparing a 10 mM Stock Solution
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This protocol describes the preparation of a 10 mM Aclarubicin Hydrochloride stock solution,

a commonly used concentration for cell-based assays.

Safety Precaution: Aclarubicin Hydrochloride is a potent cytotoxic agent and should be

handled with care inside a chemical fume hood or designated containment area. Always wear

appropriate PPE.

Calculation: Determine the mass of Aclarubicin Hydrochloride required.

To prepare 1 mL of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 848.33 g/mol x 1000 mg/g = 8.48 mg

Weighing: Carefully weigh out 8.48 mg of Aclarubicin Hydrochloride powder on an

analytical balance and transfer it to a sterile microcentrifuge tube or vial.

Dissolution:

Add 1 mL of high-purity DMSO to the tube containing the powder.

Cap the tube securely and vortex thoroughly until the powder is completely dissolved. The

solution should be clear.

For compounds that are difficult to dissolve, gentle warming in a 37°C water bath or brief

sonication can aid dissolution. Ensure the solution returns to room temperature before

use.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

Clearly label all aliquots with the compound name, concentration (10 mM), solvent

(DMSO), and preparation date.
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Store the aliquots protected from light at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months).

Preparation of Working Solution
For cell culture experiments, the DMSO stock solution must be diluted in the appropriate

culture medium to the final desired concentration.

Thaw a single aliquot of the 10 mM Aclarubicin Hydrochloride stock solution at room

temperature.

Perform serial dilutions in sterile cell culture medium to achieve the final working

concentration.

Important: The final concentration of DMSO in the culture medium should be kept to a

minimum, typically below 0.5%, with 0.1% being preferable, to avoid solvent-induced

cytotoxicity. Always include a vehicle control (medium with the same final concentration of

DMSO) in your experiments.

The working solution in the culture medium should be prepared fresh for each experiment

and used immediately.

Visualizations
Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Aclarubicin Hydrochloride stock solution.
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Caption: Simplified mechanism of Aclarubicin-induced apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Aclarubicin
Hydrochloride in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015226#how-to-prepare-aclarubicin-hydrochloride-
stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://synapse.patsnap.com/article/what-is-the-mechanism-of-aclarubicin-hydrochloride
https://synapse.patsnap.com/article/what-is-aclarubicin-hydrochloride-used-for
https://www.benchchem.com/product/b015226#how-to-prepare-aclarubicin-hydrochloride-stock-solution-in-dmso
https://www.benchchem.com/product/b015226#how-to-prepare-aclarubicin-hydrochloride-stock-solution-in-dmso
https://www.benchchem.com/product/b015226#how-to-prepare-aclarubicin-hydrochloride-stock-solution-in-dmso
https://www.benchchem.com/product/b015226#how-to-prepare-aclarubicin-hydrochloride-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b015226?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

